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For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD2423 is a potent and selective, orally bioavailable, non-competitive negative allosteric
modulator of the C-C chemokine receptor 2 (CCR2). This receptor and its primary ligand, C-C
motif chemokine ligand 2 (CCL2), are key players in the inflammatory cascade, particularly in
the recruitment of monocytes and macrophages to sites of inflammation. The CCL2/CCR2
signaling axis is implicated in the pathogenesis of various inflammatory and neuropathic pain
states, making it a target of significant interest for therapeutic intervention. This technical guide
provides a comprehensive overview of AZD2423, including its mechanism of action, preclinical
and clinical data, and detailed experimental protocols relevant to its study in the context of
neuroinflammation.

Core Compound Properties and In Vitro Activity of
AZD2423
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AZD2423 has been characterized through a series of in vitro assays to determine its potency
and selectivity for the CCR2 receptor. The following table summarizes key quantitative data
from these studies.

Parameter Value Cell Line/System

CCR2 Binding Affinity (IC50) 2.6 nM

CCR2 Ca2+ Flux (IC50) 1.2nM
CCR2 Chemotaxis (IC50) 4.4 nM THP-1 cells
Human Whole Blood L-
) ) 1.3nM Monocytes
Selectin Shedding (IC50)
Rat CCR2 Ca2+ Flux (IC50) 607 nM
CCR5 Chemotaxis (IC50) 316 nM
hERG (IC50) 90 pM

Signaling Pathway

The CCL2/CCR2 signaling pathway plays a crucial role in neuroinflammation. Upon binding of
CCL2, CCR2, a G protein-coupled receptor, initiates a downstream signaling cascade that
contributes to the recruitment of inflammatory cells and the production of pro-inflammatory
mediators. This can lead to neuronal sensitization and neuronal cell death. AZD2423, as a
negative allosteric modulator, inhibits this signaling cascade.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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